![molecular formula C14H9NO2 B6150371 benzo[h]quinoline-2-carboxylic acid CAS No. 65714-32-1](/img/no-structure.png)
benzo[h]quinoline-2-carboxylic acid
Description
Benzo[h]quinoline-2-carboxylic acid is a heterocyclic compound . It’s a vital scaffold in a variety of biologically active substances . It’s also referred to as quinoline-2-carboxylic acid .
Synthesis Analysis
A new series of benzoquinoline-based heterocycles was synthesized utilizing the building block synthon, 2-((3-chlorobenzo[f]quinolin-2-yl)methylene)hydrazine-1-carbothioamide . The titled thiosemicarbazone scaffold was conducted with some carbon-centered electrophilic reagents . Another method for the synthesis of quinolinyl- and benzo[h]quinolinylmonoazatriphenylenes through 1,2,4-triazine intermediates with subsequent transformations in aza-Diels–Alder reaction has been proposed .Molecular Structure Analysis
The molecular structure of benzo[h]quinoline-2-carboxylic acid can be represented by the formula: C10H7NO2 . The structure is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
The titled thiosemicarbazone scaffold was conducted with some carbon-centered electrophilic reagents such as acetic anhydride, chloroacetyl chloride, chloroacetic acid, 2-bromo-1-(3-nitrophenyl)ethan-1-one, 2-chloro-N-phenylacetamide, and dimethyl but-2-ynedioate to achieve triazolethione, imidazolone, thiazolidinone, and thiazole derivatives .Physical And Chemical Properties Analysis
The yield of benzo[h]quinoline-2-carboxylic acid was 154mg (51.3%); Gray powder; mp 97–99°C; IR (ʋ cm −1, KBr): 3377.9–2531.8 (br, acid-OH.), 2982.0 (C-H str.), 2903.7 (C-H str.), 1721.2 (acidic C=O), 1641.0 (imine C=N), 1584.7 (aromatic C=C) .Mechanism of Action
Future Directions
Quinoline motifs are essential in several pharmacologically active heterocyclic compounds due to their various applications in medicinal and industrial chemistry . Therefore, the quinoline scaffolds signify a unique class of pharmacophores present in various therapeutic agents . This opens up new opportunities for medicinal chemists to access more biomolecular quinolines for future drug development .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for benzo[h]quinoline-2-carboxylic acid involves the condensation of anthranilic acid with 2-nitrobenzaldehyde, followed by reduction and cyclization to form the final product.", "Starting Materials": [ "Anthranilic acid", "2-nitrobenzaldehyde", "Sodium borohydride", "Acetic acid", "Sodium acetate", "Methanol", "Hydrochloric acid", "Sodium hydroxide" ], "Reaction": [ "Step 1: Dissolve anthranilic acid and 2-nitrobenzaldehyde in acetic acid.", "Step 2: Add sodium borohydride to the mixture and stir for several hours.", "Step 3: Add sodium acetate to the mixture and heat under reflux for several hours.", "Step 4: Cool the mixture and filter the precipitate.", "Step 5: Dissolve the precipitate in methanol and add hydrochloric acid.", "Step 6: Add sodium hydroxide to the mixture to adjust the pH.", "Step 7: Heat the mixture under reflux for several hours.", "Step 8: Cool the mixture and filter the precipitate.", "Step 9: Recrystallize the product from a suitable solvent." ] } | |
CAS RN |
65714-32-1 |
Product Name |
benzo[h]quinoline-2-carboxylic acid |
Molecular Formula |
C14H9NO2 |
Molecular Weight |
223.2 |
Purity |
95 |
Origin of Product |
United States |
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